Cas no 84909-43-3 (4-Methylquinolin-2-ol)

• Product Name: 4-Methylquinolin-2-ol
• CAS No: 84909-43-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00006745
• CID: 861528
• PubChem ID: 69088
• Update Time: 2025-06-11

4-Methylquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methylquinolin-2-ol
• 4-methyl-2-hydroxyquinoline
• 4-methyl-2-Quinolinol
• 2-Hydroxy-4-methylquinoline
• 4-methylquinolin-2(1H)-one
• 2-Hydroxylepidine
• 4-Methyl-2-quinolone
• 2(1H)-Lepidinone
• 4-Methylcarbostyril
• 2-Lepidinol
• 2(1H)-Quinolinone, 4-methyl-
• 4-Methyl-1H-quinolin-2-one
• 4-Methyl-2(1H)-quinolinone
• 4-Methylquinolin-2-one
• Carbostyril, 4-methyl-
• APLVPBUBDFWWAD-UHFFFAOYSA-N
• NSC2057
• Lepidine, 2-hydroxy
• PubChem5862
• 4-Methylquinol-2-one
• 4-Methyl-2-quinolinol (ACI)

• MDL： MFCD00006745
• Inchi： 1S/C10H9NO/c1-7-6-10(12)11-9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12)
• InChI Key： APLVPBUBDFWWAD-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C2C(=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 346°C at 760 mmHg

4-Methylquinolin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Methylquinolin-2-ol

4-Methylquinolin-2-ol: A Comprehensive Overview

4-Methylquinolin-2-ol, also known by its CAS number CAS No 84909-43-3, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 4-Methylquinolin-2-ol.

The molecular structure of 4-Methylquinolin-2-ol consists of a quinoline ring system with a hydroxyl group at the 2-position and a methyl group at the 4-position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive in various chemical transformations. The quinoline moiety is known for its aromaticity and ability to participate in hydrogen bonding, which are crucial for its functional versatility.

Recent studies have highlighted the potential of 4-Methylquinolin-2-ol as a building block for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, antioxidants, and antimicrobial compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methylquinolin-2-ol exhibit potent inhibitory activity against enzymes involved in inflammatory pathways. This finding underscores the compound's potential as a lead molecule in drug discovery.

In addition to its pharmacological applications, 4-Methylquinolin-2-ol has found utility in catalytic processes. Its ability to act as a ligand in transition metal complexes has made it valuable in asymmetric catalysis. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it enhances the selectivity and efficiency of the reaction. This application is particularly relevant in the synthesis of complex organic molecules for pharmaceuticals and agrochemicals.

The synthesis of 4-Methylquinolin-2-ol has also been optimized through green chemistry approaches. Traditional methods often involved multi-step processes with harsh conditions; however, recent advancements have introduced more sustainable pathways. For example, a 2023 report described a one-pot synthesis using microwave-assisted techniques that significantly reduced reaction time and energy consumption while maintaining high yields.

Beyond its chemical applications, 4-Methylquinolin-2-ol has shown promise in materials science. Its ability to form stable coordination polymers makes it a candidate for applications in sensing technologies and energy storage devices. Researchers are currently exploring its potential as an electrode material in supercapacitors due to its high conductivity and structural stability.

In conclusion, 4-Methylquinolin-2-ol, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research. From drug discovery to catalysis and materials science, this compound demonstrates remarkable versatility. As ongoing studies uncover new facets of its functionality, it is likely that CAS No 84909-43-3